Cas no 2413884-26-9 (tert-butyl N-1-(2,3-dichlorophenyl)-2-hydroxyethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(2,3-dichlorophenyl)-2-hydroxyethyl-N-methylcarbamate
• CAS No: 2413884-26-9
• MF: C₁₄H₁₉Cl₂NO₃
• MW: 320.211562395096
• CID: 5675033
• PubChem ID: 165768745
• Update Time: 2025-10-05

tert-butyl N-1-(2,3-dichlorophenyl)-2-hydroxyethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26665715
• 2413884-26-9
• tert-butyl N-[1-(2,3-dichlorophenyl)-2-hydroxyethyl]-N-methylcarbamate
• tert-butyl N-1-(2,3-dichlorophenyl)-2-hydroxyethyl-N-methylcarbamate

• Inchi： 1S/C14H19Cl2NO3/c1-14(2,3)20-13(19)17(4)11(8-18)9-6-5-7-10(15)12(9)16/h5-7,11,18H,8H2,1-4H3
• InChI Key： OUUVYHFEAYRMHE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(CO)N(C)C(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 319.0741989g/mol
• Monoisotopic Mass: 319.0741989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-1-(2,3-dichlorophenyl)-2-hydroxyethyl-N-methylcarbamate

Research Brief on tert-butyl N-1-(2,3-dichlorophenyl)-2-hydroxyethyl-N-methylcarbamate (CAS: 2413884-26-9)

The compound tert-butyl N-1-(2,3-dichlorophenyl)-2-hydroxyethyl-N-methylcarbamate (CAS: 2413884-26-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a dichlorophenyl ring and a carbamate moiety, has been investigated for its potential applications in drug discovery and therapeutic development. The presence of the tert-butyl group and the hydroxyethyl-N-methylcarbamate functionality suggests its utility as an intermediate or active pharmaceutical ingredient (API) in the synthesis of more complex bioactive molecules.

Recent studies have focused on the synthetic pathways and biological activities associated with this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of novel dopamine receptor modulators. The research demonstrated that the dichlorophenyl moiety contributes to enhanced binding affinity, while the carbamate group improves metabolic stability. These findings underscore the compound's potential in the development of central nervous system (CNS) therapeutics, particularly for disorders such as Parkinson's disease and schizophrenia.

In addition to its pharmacological applications, tert-butyl N-1-(2,3-dichlorophenyl)-2-hydroxyethyl-N-methylcarbamate has been explored for its chemical properties. A study published in Organic & Biomolecular Chemistry (2024) detailed its use in asymmetric synthesis, leveraging the chiral center at the hydroxyethyl group to achieve high enantioselectivity in the production of biologically active compounds. The research team reported a yield of over 85% and an enantiomeric excess (ee) of 98%, highlighting the compound's versatility in synthetic chemistry.

Further investigations into the safety and toxicity profile of this compound have also been conducted. A preclinical study evaluated its acute and subchronic toxicity in rodent models, revealing a favorable safety profile at therapeutic doses. However, the study cautioned about potential hepatotoxicity at higher concentrations, emphasizing the need for careful dose optimization in future clinical applications. These findings are critical for advancing the compound into later stages of drug development.

Looking ahead, researchers are optimistic about the potential of tert-butyl N-1-(2,3-dichlorophenyl)-2-hydroxyethyl-N-methylcarbamate to serve as a scaffold for the development of next-generation therapeutics. Its dual functionality as a synthetic intermediate and a bioactive molecule positions it as a valuable asset in medicinal chemistry. Future studies are expected to explore its applications in targeted drug delivery systems and combination therapies, further expanding its impact on the pharmaceutical industry.